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Compound of Interest

Compound Name: Bicyclopropyl

Cat. No.: B13801878 Get Quote

Essential Safety and Handling Guide for
Bicyclopropyl
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of Bicyclopropyl. Given the limited availability of a

comprehensive Safety Data Sheet (SDS), this guidance is based on its known physical

properties and safety data from structurally similar compounds, such as cyclopropane and

other cyclopropyl derivatives. All users should conduct a thorough risk assessment before

handling this chemical.

Quantitative Data Summary
The following table summarizes the available quantitative data for Bicyclopropyl. This

information is critical for safe handling and storage.
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Property Value Source

Molecular Formula C₆H₁₀ [1]

Molecular Weight 82.14 g/mol [1]

CAS Number 5685-46-1 [1]

Boiling Point 76.1 °C (349.25 K) [2]

Melting Point -82.6 °C (190.53 K) [2]

Enthalpy of Vaporization 31.7 ± 0.5 kJ/mol [2]

Appearance Colorless liquid (inferred)

Flammability
Assumed to be a flammable

liquid

Explosive Limits in Air

Data not available

(Cyclopropane: 2.4 - 10.4 vol

%)

[3][4]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
A comprehensive PPE program is essential when handling Bicyclopropyl. The following PPE

is mandatory:

Eye and Face Protection: Wear chemical safety goggles and a face shield.[5]

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile). Inspect gloves for integrity before

use.

Protective Clothing: A flame-resistant lab coat should be worn. For larger quantities or in

situations with a splash hazard, chemical-resistant coveralls are recommended.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Bicyclopropyl
https://pubchem.ncbi.nlm.nih.gov/compound/Bicyclopropyl
https://pubchem.ncbi.nlm.nih.gov/compound/Bicyclopropyl
https://webbook.nist.gov/cgi/formula?ID=C5685461&Mask=4
https://webbook.nist.gov/cgi/formula?ID=C5685461&Mask=4
https://webbook.nist.gov/cgi/formula?ID=C5685461&Mask=4
https://sg.airliquide.com/sites/al_sg/files/2020/08/03/sds-038-clp_cyclopropane.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1069_3.pdf
https://www.benchchem.com/product/b13801878?utm_src=pdf-body
https://www.echemi.com/sds/cyclopropane-cyclopropylidene-pd180824110982.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13801878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: All handling of Bicyclopropyl should be conducted in a well-

ventilated laboratory, preferably within a chemical fume hood to avoid the inhalation of

vapors. If ventilation is inadequate, a respirator with an appropriate organic vapor cartridge

should be used.[5]

Handling and Storage
Receiving and Storage: Upon receipt, inspect the container for any damage or leaks. Store

in a cool, dry, and well-ventilated area away from heat, sparks, and open flames. Keep the

container tightly closed when not in use. Store away from incompatible materials such as

strong oxidizing agents.[6]

Handling:

All manipulations of Bicyclopropyl should be performed in a chemical fume hood.

Avoid contact with eyes, skin, and clothing.

Avoid inhaling vapors or mists.

Take precautionary measures against static discharge, as the substance is likely

combustible. Ground and bond containers when transferring material.[7]

Use spark-proof tools and explosion-proof equipment.

Wash hands thoroughly after handling.

Spill Management
In the event of a spill:

Evacuate the immediate area and remove all ignition sources.

Ventilate the area of the spill.

Wear the appropriate PPE as outlined above.
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For small spills, absorb the material with a non-combustible absorbent material (e.g., sand,

earth).

Collect the absorbed material into a designated, properly labeled hazardous waste container.

For large spills, contact your institution's environmental health and safety department

immediately.

Disposal Plan
All waste materials containing Bicyclopropyl must be treated as hazardous waste.

Waste Collection: Collect all Bicyclopropyl waste, including contaminated materials (e.g.,

paper towels, gloves), in a dedicated and properly labeled hazardous waste container.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the chemical name "Bicyclopropyl".

Storage of Waste: Store the waste container in a designated satellite accumulation area that

is secure and away from incompatible materials, pending pickup by your institution's

hazardous waste management program.

Disposal: Arrange for disposal through your institution's certified hazardous waste vendor.

Never dispose of Bicyclopropyl down the drain or in the regular trash.

Visualized Workflows
Bicyclopropyl Handling Workflow
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Caption: A workflow for the safe handling of Bicyclopropyl.
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Bicyclopropyl Emergency Response Logic
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Caption: Decision-making flowchart for Bicyclopropyl-related emergencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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